Cas no 2167753-58-2 ((3-fluoro-1-methylazetidin-3-yl)methanol)

(3-fluoro-1-methylazetidin-3-yl)methanol structure
2167753-58-2 structure
Product Name:(3-fluoro-1-methylazetidin-3-yl)methanol
CAS No:2167753-58-2
MF:C5H10FNO
MW:119.14
MDL:MFCD31705848
CID:5096564
PubChem ID:117957809
Update Time:2026-03-02

(3-fluoro-1-methylazetidin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (3-fluoro-1-methylazetidin-3-yl)methanol
    • PS-20689
    • MFCD31705848
    • P21075
    • 2167753-58-2
    • SCHEMBL16573821
    • SY324227
    • DB-411051
    • AB87349
    • 3-Fluoro-1-methyl-3-azetidinemethanol
    • MDL: MFCD31705848
    • Inchi: 1S/C5H10FNO/c1-7-2-5(6,3-7)4-8/h8H,2-4H2,1H3
    • InChI Key: WEJYLNBSCVQUMF-UHFFFAOYSA-N
    • SMILES: C(C1(F)CN(C)C1)O

Computed Properties

  • Exact Mass: 119.074642105g/mol
  • Monoisotopic Mass: 119.074642105g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 90.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 23.5Ų

(3-fluoro-1-methylazetidin-3-yl)methanol Pricemore >>

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